Anhydrofusarubin lactol
Overview
Description
Anhydrofusarubin lactol is a natural compound that is extracted from the fungus Fusarium solani. This compound has been found to have various biochemical and physiological effects, making it an interesting topic for scientific research.
Scientific Research Applications
Antioxidant and Cytotoxic Properties
Anhydrofusarubin lactol has been identified in the fruiting bodies of the lichen Ophioparma ventosa and has exhibited moderate to strong antioxidant activities. It is one of the quinonoid naphthopyranones isolated alongside other compounds, some of which have shown significant cytotoxicity toward a panel of nine cell lines (Le Pogam et al., 2016). Additionally, anhydrofusarubin isolated from the endophytic fungus Cladosporium sp. has exhibited potential cytotoxicity against human leukemia cells and notable antibacterial activity against a range of bacterial species, suggesting its use in developing cytotoxic and antimicrobial drugs (Khan et al., 2016).
Structural and Biological Insights from Marine Sources
Anhydrofusarubin was isolated from the endophytic fungus No. B77 from the mangrove tree on the South China Sea coast. The structure determination of this marine natural compound through NMR and mass spectrometry, along with single-crystal X-ray diffraction analysis, marked the first isolation of such a compound from a marine fungus. The study of its structure provides crucial insights into its bioactive potential, as it displayed strong inhibitory activity against Gram-positive bacteria Staphylococcus aureus (Shao et al., 2008).
properties
CAS RN |
119975-66-5 |
|---|---|
Product Name |
Anhydrofusarubin lactol |
Molecular Formula |
C15H12O7 |
Molecular Weight |
304.25 g/mol |
IUPAC Name |
1,5,10-trihydroxy-7-methoxy-3-methyl-1H-benzo[g]isochromene-6,9-dione |
InChI |
InChI=1S/C15H12O7/c1-5-3-6-9(15(20)22-5)14(19)10-7(16)4-8(21-2)13(18)11(10)12(6)17/h3-4,15,17,19-20H,1-2H3 |
InChI Key |
KBYFQSOWBFNZAW-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C(O1)O)C(=C3C(=O)C=C(C(=O)C3=C2O)OC)O |
Canonical SMILES |
CC1=CC2=C(C(O1)O)C(=C3C(=O)C=C(C(=O)C3=C2O)OC)O |
synonyms |
anhydrofusarubin lactol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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